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Compound of Interest

Compound Name: Nilofabicin

Cat. No.: B1668466

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of
Nilofabicin stock solutions for research and development purposes.

Physicochemical and Solubility Data

Nilofabicin, also known as CG-400549, is an inhibitor of the bacterial enzyme enoyl-acyl
carrier protein reductase (Fabl).[1][2][3] It is being investigated for its potential against drug-
resistant bacteria.[2] Accurate preparation of stock solutions is critical for reliable experimental
results.

A summary of Nilofabicin's relevant physicochemical properties is provided in the table below.
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Property Value Source(s)
Synonyms CG-400549, CG549 [31141[5]
Molecular Formula C19H20N202S [1][2][5][6]
Molecular Weight 340.44 g/mol [11[4]5][6]
Appearance White to off-white solid [1]

Solubility (in vitro)

DMSO: = 95 mg/mL (279.05
mM)

[1](6]

Solubility (in vivo)

In 10% DMSO + 40% PEG300
+ 5% Tween 80 + 45% Saline:
= 2.5 mg/mL (7.34 mM)

[1](6]

In 10% DMSO + 90% (20%
SBE-B-CD in Saline): = 2.5
mg/mL (7.34 mM)

[1]

In 10% DMSO + 90% Corn Oil:
> 2.5 mg/mL (7.34 mM)

Experimental Protocols
Materials

Nilofabicin powder

Dimethyl sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Ultrasonic bath

Personal Protective Equipment (PPE): safety goggles, gloves, lab coat
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Protocol for Preparing a 100 mM Nilofabicin Stock
Solution in DMSO

This protocol describes the preparation of a high-concentration stock solution for in vitro
applications.

Preparation: Don appropriate PPE. Ensure the work area, particularly the analytical balance,
is clean and calibrated.

Weighing Nilofabicin: Tare a sterile microcentrifuge tube on the analytical balance. Carefully
weigh the desired amount of Nilofabicin powder into the tube. For example, to prepare 1 mL

of a 100 mM stock solution, weigh out 34.04 mg of Nilofabicin.

e Adding Solvent: Add the appropriate volume of anhydrous DMSO to the tube containing the
Nilofabicin powder. To continue the example, add 1 mL of DMSO. Note: Hygroscopic DMSO
can significantly impact solubility; use newly opened DMSO for best results.[1]

« Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes.

» Sonication (if necessary): If the Nilofabicin does not fully dissolve, place the tube in an
ultrasonic bath.[1][6][7][8][9] Sonicate in short bursts, monitoring the solution until all solid
has dissolved. Gentle heating to 37°C can also aid dissolution.[8][9]

 Aliquotting and Storage: Once fully dissolved, aliquot the stock solution into smaller, single-
use volumes in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles.[1][8]

o Storage Conditions:

o For long-term storage (up to 6 months), store the aliquots at -80°C, protected from light.[1]

[8]

o For short-term storage (up to 1 month), store at -20°C, protected from light.[1][8]

Safety Precautions

» Handle Nilofabicin powder in a well-ventilated area or under a chemical fume hood to avoid
inhalation.[10]
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« Avoid contact with skin and eyes. In case of contact, rinse thoroughly with water.[10]
o Consult the Material Safety Data Sheet (MSDS) for comprehensive safety information.

Visualized Workflow and Signaling Pathways

The following diagrams illustrate the experimental workflow for preparing Nilofabicin stock
solutions.

Preparation of Nilofabicin Stock Solution

Weigh Nilofabicin Powder

Add Anhydrous DMSO

Vortex to Mix

Check for Complete Dissolution

Ultrasonic Bath/Gentle Heating Aliquot into Single-Use Tubes

Store at -20°C or -80°C

Click to download full resolution via product page
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Caption: Workflow for preparing a Nilofabicin stock solution.

Nilofabicin's Mechanism of Action
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Caption: Nilofabicin inhibits the bacterial fatty acid synthesis pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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